Cas no 2229608-14-2 (2-{bicyclo2.2.1heptan-2-yl}-3-methylbutanoic acid)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}-3-methylbutanoic acid
• CAS No: 2229608-14-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6210798
• PubChem ID: 165971231
• Update Time: 2025-07-23

2-{bicyclo2.2.1heptan-2-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1heptan-2-yl}-3-methylbutanoic acid
• 2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid
• EN300-1745370
• 2229608-14-2

• Inchi： 1S/C12H20O2/c1-7(2)11(12(13)14)10-6-8-3-4-9(10)5-8/h7-11H,3-6H2,1-2H3,(H,13,14)
• InChI Key： UHJVIGLEVYQDBY-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{bicyclo2.2.1heptan-2-yl}-3-methylbutanoic acid

Comprehensive Overview of 2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid (CAS No. 2229608-14-2)

2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid (CAS No. 2229608-14-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique bicyclo[2.2.1]heptane framework and 3-methylbutanoic acid moiety, exhibits intriguing structural and functional properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and advanced material synthesis.

The structural complexity of 2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid makes it a valuable building block in organic synthesis. Its bicyclic core provides rigidity and stereochemical control, which are critical for designing molecules with high specificity and efficacy. The presence of the carboxylic acid functional group further enhances its reactivity, enabling diverse derivatization pathways. These features align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

In the context of drug development, 2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid is being investigated for its potential as a scaffold for bioactive molecules. Its ability to mimic natural product architectures makes it a promising candidate for targeting enzymes and receptors involved in diseases such as inflammation and metabolic disorders. Recent studies have highlighted its compatibility with fragment-based drug design, a cutting-edge approach that accelerates the discovery of novel therapeutics.

Beyond pharmaceuticals, this compound is also gaining traction in material science. Its rigid bicyclo[2.2.1]heptane structure contributes to the thermal stability and mechanical strength of polymers and coatings. Innovations in high-performance materials often leverage such compounds to achieve desired properties like durability and resistance to environmental stressors. This aligns with the growing demand for smart materials in industries ranging from aerospace to electronics.

The synthesis of 2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid typically involves multi-step organic reactions, including Diels-Alder cycloaddition and subsequent functional group transformations. Advances in catalytic methods and flow chemistry have streamlined its production, reducing waste and improving yields. These developments resonate with the broader shift toward sustainable manufacturing practices in the chemical industry.

From an analytical perspective, characterizing this compound requires sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools are essential for confirming its purity and stereochemistry, which are critical for ensuring reproducibility in research and industrial applications. The integration of machine learning in analytical workflows is further enhancing the precision and speed of such characterizations.

In summary, 2-{bicyclo[2.2.1]heptan-2-yl}-3-methylbutanoic acid (CAS No. 2229608-14-2) represents a versatile and high-value compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with emerging synthetic and analytical technologies, position it at the forefront of innovation in chemistry and materials science. As research continues to uncover new uses for this molecule, its role in addressing contemporary challenges in health and technology is expected to expand significantly.